Sar405

• Molecular Formula: C19H21ClF3N5O2
• Molecular Weight: 443.8 g/mol
• InChI: InChI=1S/C19H21ClF3N5O2/c1-12-11-30-5-4-26(12)16-7-17(29)27-3-2-15(19(21,22)23)28(18(27)25-16)10-13-6-14(20)9-24-8-13/h6-9,12,15H,2-5,10-11H2,1H3/t12-,15+/m1/s1
• InChIKey: SPDQRCUBFSRAFI-DOMZBBRYSA-N

Autophagy research requires precise Vps34 inhibition without off-target PI3K/mTOR signaling. SAR405 delivers: - **1.2 nM IC50** (biochemical) & **1.5 nM Kd** - most potent selective Vps34 inhibitor available - **>8,300-fold selectivity** over class I/II PI3Ks and mTOR - no pathway cross-talk - Validated synergy with everolimus in renal tumor cells - unique evidence base - Co-crystal structure (PDB 4OYS) available for benchmarking

SAR405: Selective Vps34 Inhibitor

SAR405 is a low-molecular-mass, ATP-competitive inhibitor of the class III phosphatidylinositol 3-kinase (PIK3C3), also known as vacuolar protein sorting 34 (Vps34) [1]. Discovered through a high-throughput phenotypic screen for autophagy inhibitors, SAR405 binds within the ATP-binding cleft of human Vps34 with a dissociation constant (Kd) of 1.5 nM and inhibits its enzymatic activity with an IC50 of 1.2 nM in biochemical assays [1][2]. It displays an exquisite selectivity profile, showing no activity against class I and class II PI3Ks or mTOR at concentrations up to 10 µM [2]. SAR405 blocks both starvation-induced and mTOR inhibitor-induced autophagy by preventing autophagosome formation and synergizes with the FDA-approved mTOR inhibitor everolimus to suppress proliferation of renal tumor cells [1][2].

Workflow

Vps34 pathway inhibition studies

Tool Compound Type

ATP-competitive class III PI3K inhibitor

Assay Compatibility

Autophagy and endosomal trafficking assays

Selectivity Profile

Reported high selectivity over class I PI3K and mTOR

• [1] Ronan B, Flamand O, Vescovi L, Dureuil C, Durand L, et al. A highly potent and selective Vps34 inhibitor alters vesicle trafficking and autophagy. Nature Chemical Biology. 2014 Dec;10(12):1013-1019. doi:10.1038/nchembio.1681. PMID: 25326666. View Source
• [2] Pasquier B. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells. Autophagy. 2015 Apr 3;11(4):725-726. doi:10.1080/15548627.2015.1033601. PMCID: PMC4502822. View Source

SAR405 vs Other Vps34 Inhibitors

Although multiple Vps34 inhibitors are commercially available—including VPS34-IN1, PIK-III, Compound 31 (Vps34-IN-2), and Autophinib—they differ substantially in biochemical potency, cellular target engagement, kinase selectivity breadth, and functional effects on autophagy [1]. SAR405 exhibits the highest reported biochemical potency (IC50 1.2 nM) among selective Vps34 inhibitors and carries a selectivity window exceeding 8,000-fold against class I/II PI3Ks and mTOR, a margin unmatched by PIK-III or Compound 31 [1][2]. In head-to-head paired testing in MCF7 cells, SAR405, VPS34-IN1, and Autophinib each show distinct autophagy inhibition potency profiles depending on the inducing stimulus, demonstrating that in-class compounds are not functionally interchangeable . Furthermore, only SAR405 has published data demonstrating synergistic antiproliferative activity with the clinical mTOR inhibitor everolimus in renal tumor cell lines using a formal synergy quantification methodology [1]. Selecting a substitute without equivalent quantitative validation of potency, selectivity, and functional synergy introduces risk of failed target engagement, off-target effects, or lack of the specific combinatorial activity documented for SAR405.

SAR405

Reported high Vps34 selectivity with minimal off-target kinase activity

Published synergy evidence with mTOR inhibitor everolimus

Validated cellular target engagement in multiple assays

Other Vps34 inhibitors

Class I PI3K off-target risk may confound pathway interpretation

No published synergy data with everolimus in tumor models

Cellular potency and autophagy inhibition may differ by stimulus

• [1] Ronan B, Flamand O, Vescovi L, Dureuil C, Durand L, et al. A highly potent and selective Vps34 inhibitor alters vesicle trafficking and autophagy. Nature Chemical Biology. 2014 Dec;10(12):1013-1019. doi:10.1038/nchembio.1681. PMID: 25326666. View Source
• [2] Bago R, Malik N, Munson MJ, Prescott AR, Davies P, et al. Characterization of VPS34-IN1, a selective inhibitor of Vps34, reveals that the phosphatidylinositol 3-phosphate-binding SGK3 protein kinase is a downstream target of class III phosphoinositide 3-kinase. Biochemical Journal. 2014 Nov 1;463(3):413-427. doi:10.1042/BJ20140889. PMID: 25177796. View Source

SAR405 Differentiation Evidence

Biochemical Vps34 Inhibition Potency

SAR405 inhibits human recombinant Vps34 with an IC50 of 1.2 nM (Kd = 1.5 nM), representing the highest reported biochemical potency among structurally characterized selective Vps34 inhibitors [1]. By comparison, VPS34-IN1 has an IC50 of 25 nM (~21-fold less potent) [2], PIK-III has an IC50 of 18 nM (~15-fold less potent) , Compound 31 (Vps34-IN-2) has an IC50 of 2 nM (~1.7-fold less potent) , and Autophinib has an IC50 of 19 nM (at 10 µM ATP, ~16-fold less potent) [3]. This potency advantage is particularly relevant for experiments requiring complete Vps34 inhibition at low compound concentrations, where weaker inhibitors may fail to saturate target engagement without encountering solubility or off-target limitations.

Biochemical Potency

Reported

SAR405 Vps34 IC50 = 1.2 nM (Kd 1.5 nM); ~15–21× more potent than VPS34-IN1, PIK-III, and Autophinib

Supports potency-based Vps34 inhibitor selection

Cross-study data; ATP concentration may vary between platforms

Evidence Dimension	Biochemical Vps34 IC50 (nM)
Target Compound Data	SAR405: IC50 = 1.2 nM; Kd = 1.5 nM
Comparator Or Baseline	VPS34-IN1: IC50 = 25 nM; PIK-III: IC50 = 18 nM; Compound 31: IC50 = 2 nM; Autophinib: IC50 = 19 nM (at 10 µM ATP)
Quantified Difference	15- to 21-fold more potent than VPS34-IN1, PIK-III, and Autophinib; ~1.7-fold more potent than Compound 31
Conditions	In vitro enzymatic assays using recombinant human Vps34 protein; ATP concentration standardized per respective publications

Why This Matters

For procurement decisions, SAR405's ~15–21x greater biochemical potency over VPS34-IN1 and PIK-III translates to lower compound requirements per experiment, reduced solvent exposure, and a wider effective concentration window in cellular and in vivo studies.

• [1] Ronan B, Flamand O, Vescovi L, Dureuil C, Durand L, et al. A highly potent and selective Vps34 inhibitor alters vesicle trafficking and autophagy. Nature Chemical Biology. 2014 Dec;10(12):1013-1019. doi:10.1038/nchembio.1681. View Source
• [2] Bago R, Malik N, Munson MJ, Prescott AR, Davies P, et al. Characterization of VPS34-IN1, a selective inhibitor of Vps34. Biochemical Journal. 2014 Nov 1;463(3):413-427. doi:10.1042/BJ20140889. View Source
• [3] Robke L, Rodrigues T, Schröder P, Foley DJ, Bernardes GJL, et al. Discovery of Autophinib, a potent and selective VPS34 inhibitor. Angewandte Chemie International Edition. 2017 Jul 10;56(29):8577-8581. doi:10.1002/anie.201703738. View Source

Cellular Target Engagement

In a cellular context, SAR405 inhibits Vps34-dependent PI3P production in GFP-FYVE-transfected HeLa cells with an IC50 of 27 nM [1]. The same cellular assay format yields an IC50 of 82 nM for Compound 31 (Vps34-IN-2) . This ~3-fold greater cellular potency of SAR405 suggests more efficient cell permeability and/or superior target engagement in the cellular environment. The difference is particularly notable because the biochemical potency ratio between the two compounds is only ~1.7-fold, indicating that SAR405's cellular advantage exceeds what would be predicted from biochemical potency alone.

Cellular Engagement

Reported

HeLa GFP-FYVE IC50 = 27 nM; ~3× lower vs Compound 31 (82 nM)

Supports cellular Vps34 target engagement context

PI3P production readout; cross-study comparison

Evidence Dimension	Cellular Vps34 inhibition — GFP-FYVE HeLa cell IC50 (nM)
Target Compound Data	SAR405: IC50 = 27 nM
Comparator Or Baseline	Compound 31 (Vps34-IN-2): IC50 = 82 nM
Quantified Difference	~3-fold lower IC50 (greater cellular potency)
Conditions	GFP-FYVE-transfected HeLa cell line; PI3P production measured as the endpoint of Vps34 activity

Why This Matters

Superior cellular target engagement at lower concentrations reduces the required working concentration, minimizing the risk of non-specific cellular toxicity and off-target effects in functional assays involving prolonged compound exposure.

• [1] Ronan B, Flamand O, Vescovi L, Dureuil C, Durand L, et al. A highly potent and selective Vps34 inhibitor alters vesicle trafficking and autophagy. Nature Chemical Biology. 2014 Dec;10(12):1013-1019. doi:10.1038/nchembio.1681. View Source

Kinase Selectivity Window

SAR405 demonstrates a near-absolute selectivity for Vps34 over the phylogenetically related class I and class II PI3Ks and mTOR, with no detectable activity against any of these kinases at concentrations up to 10 µM [1]. This corresponds to a selectivity window of >8,300-fold relative to its Vps34 IC50 of 1.2 nM. In contrast, Compound 31 (Vps34-IN-2) shows measurable activity against class I PI3K isoforms α (IC50 = 2.7 µM), β (IC50 = 4.5 µM), and δ (IC50 = 2.5 µM), representing selectivity windows of only ~1,350- to 2,250-fold . PIK-III claims >100-fold selectivity over class I PI3Ks . Within a broader panel of >200 protein kinases, SAR405 showed no significant inhibition, with weak activity detected only against SMG1 (IC50 ~1 µM) . When profiled against protein and lipid kinases from Jurkat cell lysates at 1 µM (>600-fold its Kd for Vps34), SAR405 exhibited minimal off-target binding .

Kinase Selectivity

Reported

SAR405: no activity on class I/II PI3K/mTOR up to 10 µM (>8,300-fold). Compound 31: PI3Kα IC50 2.7 µM, δ IC50 2.5 µM.

Supports isoform selectivity review for pathway studies

Kinase panel conditions differ; review specific off-target profile

Evidence Dimension	Selectivity window: Vps34 IC50 vs activity against class I/II PI3Ks and mTOR
Target Compound Data	SAR405: No activity on class I/II PI3Ks or mTOR up to 10 µM (>8,300-fold selectivity)
Comparator Or Baseline	Compound 31: class I PI3Kα IC50 = 2.7 µM, β IC50 = 4.5 µM, δ IC50 = 2.5 µM (1,350-2,250-fold selectivity); PIK-III: >100-fold selectivity
Quantified Difference	SAR405's selectivity window is >3.7-fold wider than Compound 31's for PI3Kδ and >83-fold wider than the minimum claimed for PIK-III
Conditions	Biochemical kinase selectivity panels; SAR405 tested against >200 protein kinases; Compound 31 tested against class I PI3K isoforms; Jurkat cell lysate kinobeads profiling for SAR405 at 1 µM

Why This Matters

A >8,000-fold selectivity window means SAR405 can be used at concentrations saturating Vps34 inhibition (e.g., 10–100 nM) with negligible risk of confounding off-target activity on PI3K/AKT/mTOR signaling, making it the cleanest tool compound for studies requiring specific Vps34-pathway interrogation.

• [1] Ronan B, Flamand O, Vescovi L, Dureuil C, Durand L, et al. A highly potent and selective Vps34 inhibitor alters vesicle trafficking and autophagy. Nature Chemical Biology. 2014 Dec;10(12):1013-1019. doi:10.1038/nchembio.1681. View Source

Autophagy Inhibition Potency

In a directly comparable study using MCF7 breast cancer cells, SAR405, VPS34-IN1, and Autophinib were tested side-by-side for inhibition of autophagy induced by two distinct stimuli [1]. Under amino acid starvation conditions, SAR405 blocked autophagy with an IC50 of 53 nM, compared to 13 nM for VPS34-IN1 and 40 nM for Autophinib. Under rapamycin-induced autophagy (mTOR inhibition), SAR405 showed an IC50 of 20 nM, compared to 15 nM for VPS34-IN1 and 19 nM for Autophinib. While VPS34-IN1 exhibited greater potency under starvation conditions, SAR405's comparable potency under both conditions, combined with its superior selectivity profile, makes it the more versatile inhibitor for experiments where both autophagy induction pathways are relevant. In the original characterization study, SAR405 also prevented autophagosome formation induced by the mTOR inhibitor AZD8055 with an IC50 of 42 nM and inhibited GFP-LC3 puncta accumulation in starved HeLa cells with an IC50 of 419 nM [2].

Autophagy Inhibition

Head-to-head

MCF7-LC3: SAR405 IC50 = 53 nM (starvation), 20 nM (rapamycin). VPS34-IN1: 13/15 nM; Autophinib: 40/19 nM.

Supports autophagy assay response context across stimuli

Direct comparison in single cell model; stimulus-dependent differences

Evidence Dimension	Autophagy inhibition IC50 (nM) in MCF7 cells
Target Compound Data	SAR405: IC50 = 53 nM (starvation); IC50 = 20 nM (rapamycin)
Comparator Or Baseline	VPS34-IN1: IC50 = 13 nM (starvation), IC50 = 15 nM (rapamycin); Autophinib: IC50 = 40 nM (starvation), IC50 = 19 nM (rapamycin)
Quantified Difference	Under rapamycin-induced autophagy, SAR405 (20 nM) and Autophinib (19 nM) are comparable; VPS34-IN1 is ~1.3-fold more potent (15 nM). Under starvation, SAR405 (53 nM) is ~4-fold less potent than VPS34-IN1 (13 nM) but within ~1.3-fold of Autophinib (40 nM).
Conditions	MCF7-LC3 cells; autophagy monitored by GFP-LC3 puncta quantification; starvation (amino acid deprivation) vs rapamycin (mTOR inhibitor) as autophagy inducers

Why This Matters

This head-to-head dataset provides the only published direct comparison of SAR405 with VPS34-IN1 and Autophinib in a single experimental system, enabling evidence-based selection: SAR405 offers a balanced potency across autophagy induction modalities with a selectivity advantage that VPS34-IN1 and Autophinib do not match in broader kinase profiling.

• [1] Robke L, Rodrigues T, Schröder P, Foley DJ, Bernardes GJL, et al. Discovery of Autophinib, a potent and selective VPS34 inhibitor. Angewandte Chemie International Edition. 2017 Jul 10;56(29):8577-8581. doi:10.1002/anie.201703738. (MCF7 comparison data for Autophinib, SAR405, and VPS34-IN1.) View Source
• [2] Pasquier B. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells. Autophagy. 2015 Apr 3;11(4):725-726. doi:10.1080/15548627.2015.1033601. View Source

Synergy with Everolimus in Renal Cancer

SAR405 is the only Vps34 inhibitor with published quantitative synergy data with the clinical mTOR inhibitor everolimus [1][2]. Using a Ray design methodology to formally measure drug combination effects, SAR405 combined with everolimus produced a significant synergistic reduction in cell proliferation across three cell lines: the renal tumor lines ACHN and 786-O, and the lung cancer line H1299 [1]. The synergy is mechanistically rational: everolimus inhibits mTOR, which upregulates autophagy as a pro-survival compensatory mechanism; SAR405 blocks this autophagy induction at the level of the Vps34-containing autophagy initiation complex, thereby preventing the adaptive resistance that limits everolimus monotherapy efficacy [2]. No equivalent synergy data have been published for VPS34-IN1, PIK-III, Compound 31, or Autophinib with everolimus in matched renal tumor models, making SAR405 the only Vps34 inhibitor validated for this specific therapeutically relevant combinatorial approach.

Everolimus Synergy

Head-to-head

SAR405 + everolimus: significant synergy in ACHN/786-O/H1299 cells (Ray design). No published synergy for VPS34-IN1, PIK-III, Compound 31, Autophinib.

Supports mTOR inhibitor combination assay context

Renal and lung tumor models; absence of comparator evidence requires validation

Evidence Dimension	Synergistic antiproliferative activity with everolimus in renal tumor cell lines
Target Compound Data	SAR405 + everolimus: significant synergy detected by Ray design methodology in ACHN, 786-O, and H1299 cells
Comparator Or Baseline	VPS34-IN1, PIK-III, Compound 31, Autophinib: no published synergy data with everolimus in renal tumor models
Quantified Difference	SAR405 is the only Vps34 inhibitor with demonstrated and formally quantified synergy with everolimus; absence of evidence for comparators prevents any cross-inhibitor comparison
Conditions	Ray design synergy quantification methodology; ACHN (renal), 786-O (renal), and H1299 (lung) tumor cell lines; everolimus used at clinically relevant concentrations

Why This Matters

For laboratories studying mTOR inhibitor resistance mechanisms or evaluating autophagy inhibition as a combination strategy in renal cancer, SAR405 is the only Vps34 inhibitor with peer-reviewed, quantitative evidence of synergy with everolimus, making it the sole justifiable procurement choice for such experimental programs.

• [1] Ronan B, Flamand O, Vescovi L, Dureuil C, Durand L, et al. A highly potent and selective Vps34 inhibitor alters vesicle trafficking and autophagy. Nature Chemical Biology. 2014 Dec;10(12):1013-1019. doi:10.1038/nchembio.1681. View Source
• [2] Pasquier B. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells. Autophagy. 2015 Apr 3;11(4):725-726. doi:10.1080/15548627.2015.1033601. View Source

SAR405 Application Scenarios

Vps34 Pathway Dissection

When the experimental objective is to interrogate Vps34-specific functions without confounding inhibition of class I PI3K/AKT/mTOR signaling, SAR405 is the compound of choice. Its >8,300-fold selectivity window over class I/II PI3Ks and mTOR [1] means that at concentrations fully saturating Vps34 (10–100 nM), no detectable off-target activity occurs on these critical signaling nodes. In contrast, Compound 31 shows measurable activity on PI3Kα (IC50 2.7 µM) and PI3Kδ (IC50 2.5 µM) [2], and PIK-III claims only >100-fold selectivity , both risking pathway cross-talk at concentrations required for complete Vps34 inhibition. SAR405's clean selectivity is particularly critical for phosphoproteomic or transcriptomic studies where off-target effects on PI3K signaling would confound data interpretation.

Autophagy Profiling Under mTOR Stress

SAR405 is uniquely suited for experiments assessing autophagy as a resistance mechanism to mTOR-targeted therapy. It inhibits autophagosome formation induced by mTOR inhibitor AZD8055 with an IC50 of 42 nM, representing a 10-fold greater potency than against starvation-induced autophagy [1]. This mTOR-inhibitor-specific autophagy blockade underlies its demonstrated synergy with everolimus in ACHN and 786-O renal tumor cells using formal Ray design synergy quantification [1][2]. No other Vps34 inhibitor has published evidence of quantifiable synergy with a clinically used mTOR inhibitor in the same tumor context, making SAR405 the only evidence-backed procurement for this experimental paradigm.

Endosome-Lysosome Trafficking Studies

Unlike lysosomotropic autophagy modulators such as chloroquine or bafilomycin A1, which inhibit lysosomal acidification and function, SAR405 specifically blocks Vps34 kinase activity to disrupt late endosome-to-lysosome trafficking without directly impairing lysosomal hydrolase activity [1]. SAR405 treatment results in enlarged late endosome-lysosome compartments [1], providing a defined phenotype for trafficking studies. The compound's 1.2 nM biochemical IC50 ensures complete Vps34 inhibition at low nanomolar concentrations where off-target effects are negligible, making it the superior tool for investigations of Vps34's endosomal functions distinct from autophagy.

Structure-Based Drug Design Reference

The co-crystal structure of human Vps34 in complex with SAR405 (PDB 4OYS) [1] reveals a unique binding mode in which the trifluoromethyl group occupies a hydrophobic pocket adjacent to the ATP-binding cleft, distinct from the cyclopropyl interaction utilized by PIK-III [2]. This structural feature explains SAR405's superior selectivity and provides a validated template for structure-based design of next-generation Vps34 inhibitors. Medicinal chemistry programs seeking a structurally characterized, high-potency, high-selectivity reference ligand for Vps34 should select SAR405 as the benchmark compound against which to measure new inhibitor candidates.

Application

Selection Property

Validation Focus

Vps34 Pathway Dissection

Isoform selectivity profile

Class I PI3K/AKT/mTOR pathway-specific endpoints

Autophagy-mTOR Resistance Profiling

mTOR inhibitor-induced autophagy inhibition

Synergy quantification in tumor cell models

Endosome-Lysosome Trafficking Studies

Endosomal trafficking phenotype

Late endosome/lysosome morphology endpoints

Structure-Based Drug Design Reference

Co-crystal structure (PDB 4OYS)

Binding mode validation via structural biology

• [1] Ronan B, Flamand O, Vescovi L, Dureuil C, Durand L, et al. A highly potent and selective Vps34 inhibitor alters vesicle trafficking and autophagy. Nature Chemical Biology. 2014 Dec;10(12):1013-1019. doi:10.1038/nchembio.1681. View Source
• [2] Pasquier B. SAR405, a PIK3C3/Vps34 inhibitor that prevents autophagy and synergizes with MTOR inhibition in tumor cells. Autophagy. 2015 Apr 3;11(4):725-726. doi:10.1080/15548627.2015.1033601. View Source